N-(3-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide

• IUPAC Name: N-(3-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-3-carboxamide
• InChI: InChI=1S/C15H12N2O5/c18-15(16-10-4-3-5-11(8-10)17(19)20)14-9-21-12-6-1-2-7-13(12)22-14/h1-8,14H,9H2,(H,16,18)
• InChI Key: ROZHPHAJMCSPIN-UHFFFAOYSA-N
• Canonical SMILES: C1C(OC2=CC=CC=C2O1)C(=O)NC3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C15H12N2O5
• DSSTOX Substance ID: DTXSID401320027
• Molecular Weight: 300.27 g/mol
• Solubility: 5.4 [ug/mL] (The mean of the results at pH 7.4)
• CAS No.: 304888-71-9

Description

The compound “N-(3-nitrophenyl)-2,3-dihydro-1,4-benzodioxine-2-carboxamide” is an organic compound containing a benzodioxine ring, a nitrophenyl group, and a carboxamide group. The presence of these functional groups suggests that the compound could have interesting chemical properties and potential applications in various fields such as medicinal chemistry or materials science.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, would consist of a 2,3-dihydro-1,4-benzodioxine ring attached to a 3-nitrophenyl group via a carboxamide linkage. The presence of the nitro group could potentially influence the electronic properties of the molecule, and the benzodioxine and carboxamide groups could contribute to its three-dimensional structure and potential binding interactions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by its functional groups. The nitro group is electron-withdrawing, which could make the phenyl ring it’s attached to more susceptible to electrophilic aromatic substitution reactions. The carboxamide group could participate in various reactions, such as hydrolysis or condensation.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure and functional groups. For example, the presence of the nitro group could increase its polarity, potentially affecting its solubility in different solvents. The benzodioxine ring could contribute to its rigidity and shape.

Future Directions

The study and application of complex organic compounds like this one is a vibrant field of research, with potential applications in areas such as drug discovery, materials science, and chemical biology. Future research could explore the synthesis, characterization, and potential uses of this compound.